Cas no 898780-97-7 (4'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone)

4'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone is a specialized organic compound featuring a carboethoxy functional group and a thiomethylphenyl moiety. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and fine chemicals. The presence of the thiomethyl group enhances reactivity in sulfur-based transformations, while the carboethoxy substituent offers versatility for further derivatization. This compound exhibits stability under standard handling conditions, ensuring reliable performance in multi-step syntheses. Its well-defined molecular architecture allows for precise control in reactions, making it a useful building block for researchers focusing on heterocyclic or sulfur-containing target molecules.

4'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone structure

898780-97-7 structure

Product Name:4'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone

CAS No:898780-97-7

MF:C₁₉H₂₀O₃S

MW:328.425304412842

CID:1946880

PubChem ID:24725976

Update Time:2025-06-07

4'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

- 4'-CARBOETHOXY-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
- ethyl 4-[3-(4-methylsulfanylphenyl)propanoyl]benzoate
- LogP
- DTXSID20644369
- MFCD03843258
- 898780-97-7
- Ethyl 4-{3-[4-(methylsulfanyl)phenyl]propanoyl}benzoate
- AKOS016021294
- 4'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone
- MDL： MFCD03843258
- Inchi： 1S/C19H20O3S/c1-3-22-19(21)16-9-7-15(8-10-16)18(20)13-6-14-4-11-17(23-2)12-5-14/h4-5,7-12H,3,6,13H2,1-2H3
- InChI Key： SVCYLMPRLYOMMC-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

Exact Mass: 328.11331567Da
Monoisotopic Mass: 328.11331567Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 8
Complexity: 380
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 68.7Å²

4'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone Pricemore >>

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